Cas no 1363381-43-4 (tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate)

Tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate is a spirocyclic compound featuring a fused oxa-diazaspiro framework, which is of interest in medicinal chemistry and organic synthesis. Its structure combines a tert-butyloxycarbonyl (Boc) protecting group with a lactam and ether functionality, offering versatility in further derivatization. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The spirocyclic core provides conformational rigidity, which can be advantageous in the design of bioactive molecules. This compound is particularly valuable as an intermediate in the development of pharmaceuticals, including protease inhibitors and other heterocyclic targets.

tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate structure

1363381-43-4 structure

Product Name:tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate

CAS No:1363381-43-4

MF:C₁₃H₂₂N₂O₄

MW:270.324783802032

MDL:MFCD22415208

CID:4456932

PubChem ID:72207373

Update Time:2025-05-23

tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane
- 8-Boc-2-oxo-3-oxa-1,8-dia...
- tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
- 8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214
- 3-Oxa-1,8-diazaspiro[5.5]undecane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
- 8-Boc-3-oxa-1,8-diazaspiro[5.5]undecan-2-one
- DTXSID401128261
- 1363381-43-4
- CS-0048407
- tert-butyl2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
- MFCD22415208
- SY355101
- PB18336
- AS-34631
- 8-Boc-3-oxa-1,8-diazaspiro[5.5]undecane-2-one
- AKOS024243973
- MDL： MFCD22415208
- Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-7-4-5-13(9-15)6-8-18-10(16)14-13/h4-9H2,1-3H3,(H,14,16)
- InChI Key： PSJVWIIBVVDMHJ-UHFFFAOYSA-N
- SMILES： O1C(NC2(CC1)CN(C(=O)OC(C)(C)C)CCC2)=O

Computed Properties

Exact Mass: 270.15795719g/mol
Monoisotopic Mass: 270.15795719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.9Å²

tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X7214-100mg	8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214	1363381-43-4	97.0%	100mg	2422CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X7214-1g	8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214	1363381-43-4	97.0%	1g	12255CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X7214-500mg	8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214	1363381-43-4	97.0%	500mg	8265CNY	2021-05-07
Alichem	A289000124-100mg	tert-Butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate	1363381-43-4	95%	100mg	$477.00	2023-01-22
Alichem	A289000124-250mg	tert-Butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate	1363381-43-4	95%	250mg	$756.00	2023-01-22
Alichem	A289000124-1g	tert-Butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate	1363381-43-4	95%	1g	$1,800.00	2023-01-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X7214-100mg	8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214	1363381-43-4	97.0%	100mg	2422.0CNY	2021-07-14
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X7214-250mg	8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214	1363381-43-4	97.0%	250mg	4132.0CNY	2021-07-14